Cas no 1805467-82-6 (4-Bromo-3-(trifluoromethyl)picolinamide)

• Product Name: 4-Bromo-3-(trifluoromethyl)picolinamide
• CAS No: 1805467-82-6
• MF: C₇H₄BrF₃N₂O
• MW: 269.018671035767
• CID: 4902147
• Update Time: 2025-10-29

4-Bromo-3-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(trifluoromethyl)picolinamide

• Inchi： 1S/C7H4BrF3N2O/c8-3-1-2-13-5(6(12)14)4(3)7(9,10)11/h1-2H,(H2,12,14)
• InChI Key： DOMWLDNNUQCJLV-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(N)=O)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 4-Bromo-3-(trifluoromethyl)picolinamide

Recent Advances in the Application of 4-Bromo-3-(trifluoromethyl)picolinamide (CAS: 1805467-82-6) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-(trifluoromethyl)picolinamide (CAS: 1805467-82-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to the unique electronic and steric properties imparted by the trifluoromethyl and bromo substituents. This research brief synthesizes the latest findings on its applications, mechanism of action, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Bromo-3-(trifluoromethyl)picolinamide as a precursor in the synthesis of selective JAK2 inhibitors. The compound's ability to undergo palladium-catalyzed cross-coupling reactions was leveraged to introduce diverse pharmacophores, yielding derivatives with nanomolar potency against JAK2-dependent malignancies. Notably, the trifluoromethyl group enhanced metabolic stability, addressing a common limitation of earlier-generation inhibitors.

In parallel research, the compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained attention. A Nature Chemical Biology report (2024) detailed its incorporation into heterobifunctional molecules targeting BET proteins, where the picolinamide moiety served as a crucial linker component. The 1805467-82-6-derived PROTACs exhibited improved cellular permeability and target engagement compared to traditional designs, suggesting broad utility in targeted protein degradation strategies.

Structural-activity relationship (SAR) studies have further elucidated the importance of the bromo substituent at the 4-position. X-ray crystallography data from multiple research groups indicates this moiety participates in critical halogen bonding interactions with kinase hinge regions, explaining the observed selectivity profiles. Computational modeling efforts have begun to predict optimal modifications to the picolinamide core for specific target classes.

From a synthetic chemistry perspective, recent advances in continuous flow methodologies have improved the scalability of 4-Bromo-3-(trifluoromethyl)picolinamide production. A 2024 Organic Process Research & Development publication reported a 70% yield improvement through optimized bromination conditions and in-line purification techniques, addressing previous challenges in large-scale manufacture.

The compound's safety profile has also been systematically evaluated. Toxicology studies in model systems indicate favorable off-target selectivity, though researchers note the need for careful assessment of potential bioactivation pathways related to the bromine substituent. These findings position 1805467-82-6 as a promising scaffold for further drug discovery efforts.

Looking forward, several clinical-stage compounds derived from this scaffold are anticipated to enter Phase I trials in 2025, particularly in oncology and inflammatory disease indications. The accumulated research underscores the growing importance of 4-Bromo-3-(trifluoromethyl)picolinamide as a versatile building block in modern medicinal chemistry and chemical biology.